Cas no 338956-32-4 (2(1H)-Pyrimidinone,1-cyclohexyl-6-hydroxy-4-[4-(4-methoxyphenyl)-1-piperazinyl]-)

• Product Name: 2(1H)-Pyrimidinone,1-cyclohexyl-6-hydroxy-4-[4-(4-methoxyphenyl)-1-piperazinyl]-
• CAS No: 338956-32-4
• MF: C₂₁H₂₈N₄O₃
• MW: 384.472024917603
• CID: 1460481
• PubChem ID: 1479244
• Update Time: 2025-04-20

2(1H)-Pyrimidinone,1-cyclohexyl-6-hydroxy-4-[4-(4-methoxyphenyl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,1-cyclohexyl-6-hydroxy-4-[4-(4-methoxyphenyl)-1-piperazinyl]-
• 338956-32-4
• SR-01000140539
• 1-cyclohexyl-6-hydroxy-4-(4-(4-methoxyphenyl)piperazin-1-yl)pyrimidin-2(1H)-one
• Bionet1_002504
• 5J-910
• 1-Cyclohexyl-6-hydroxy-4-(4-(4-methoxyphenyl)piperazino)-2(1H)-pyrimidinone
• SR-01000140539-1
• AKOS005095016
• 1-cyclohexyl-6-hydroxy-4-[4-(4-methoxyphenyl)piperazin-1-yl]-1,2-dihydropyrimidin-2-one
• Oprea1_334896
• 3-cyclohexyl-6-[4-(4-methoxyphenyl)piperazin-1-yl]-1H-pyrimidine-2,4-dione
• SR-01000140539-2
• SCHEMBL12941019
• HMS575J06

• Inchi： 1S/C21H28N4O3/c1-28-18-9-7-16(8-10-18)23-11-13-24(14-12-23)19-15-20(26)25(21(27)22-19)17-5-3-2-4-6-17/h7-10,15,17H,2-6,11-14H2,1H3,(H,22,27)
• InChI Key： BLGUSDRTMXDREW-UHFFFAOYSA-N
• SMILES： O=C1NC(=CC(N1C1CCCCC1)=O)N1CCN(C2C=CC(=CC=2)OC)CC1

Computed Properties

• Exact Mass: 384.21634
• Monoisotopic Mass: 384.21614077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65.1Ų

Experimental Properties

• PSA: 68.61